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Compound of Interest

Compound Name: hDHODH-IN-1

Cat. No.: B2805237 Get Quote

The following provides essential safety and logistical information for the proper disposal of

hDHODH-IN-1, a potent inhibitor of human dihydroorotate dehydrogenase (hDHODH).

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Hazard Identification and Safety Precautions
hDHODH-IN-1 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[1].

Personal Protective Equipment (PPE): When handling hDHODH-IN-1, appropriate PPE must

be worn. This includes:

Safety goggles with side-shields

Protective gloves (e.g., nitrile)

Impervious clothing

A suitable respirator if dust or aerosols may be generated[1].

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation[1].
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Step-by-Step Disposal Protocol
The guiding principle for the disposal of hDHODH-IN-1 is to avoid release into the

environment[1]. Due to its toxicity to aquatic life, it must not be disposed of down the drain. All

waste containing this compound must be treated as hazardous chemical waste.

Waste Segregation:

Collect all unused or waste hDHODH-IN-1 (both solid powder and solutions) in a

dedicated, properly labeled hazardous waste container.

Items contaminated with hDHODH-IN-1, such as pipette tips, empty vials, gloves, and

bench paper, should also be collected in a designated hazardous waste container[2].

These items are considered "trace-contaminated" waste.

Container Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the

full chemical name: "hDHODH-IN-1".

Include hazard pictograms for "Harmful" and "Hazardous to the Aquatic Environment".

Spill Management:

In the event of a spill, collect the spillage immediately[1].

Use an absorbent material for liquid spills.

Carefully sweep up solid spills, avoiding dust generation.

All cleanup materials must be placed in the designated hazardous waste container.

Wash the spill area thoroughly after material collection[1].

Final Disposal:

Dispose of the sealed and labeled hazardous waste container through an approved and

licensed waste disposal contractor or your institution's Environmental Health and Safety
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(EHS) office[1][3].

The disposal method will likely involve incineration at a permitted facility to ensure

complete destruction of the compound[3].

Chemical and Safety Data
The following table summarizes key quantitative data for hDHODH-IN-1.

Property Value Source(s)

Molecular Weight 278.31 g/mol [1][4]

Chemical Formula C₁₇H₁₄N₂O₂ [1][4]

IC₅₀ (hDHODH) 25 nM [5]

Solubility in DMSO 56 mg/mL (201.21 mM) [6]

Storage (Powder) -20°C (Stable for 2-3 years) [6][7]

Storage (in Solvent)
-80°C (Up to 1 year); -20°C

(Up to 1 month)
[5][6]

Experimental Workflow and Disposal Logic
The following diagrams illustrate the handling and disposal workflow for hDHODH-IN-1.
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Caption: Workflow for handling and disposal of hDHODH-IN-1.
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Caption: Decision logic for the proper disposal of hDHODH-IN-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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